2-{[2-(2,6-dioxopiperidin-3-yl)-1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl]sulfanyl}acetic acid

• CAS No.: 2378582-26-2
• Molecular Formula: C15H12N2O6S
• Molecular Weight: 348.3

Description

2-{[2-(2,6-dioxopiperidin-3-yl)-1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl]sulfanyl}acetic acid is a complex organic compound with diverse applications in the fields of chemistry, biology, and medicine

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-{[2-(2,6-dioxopiperidin-3-yl)-1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl]sulfanyl}acetic acid typically involves multi-step organic reactions. A common route includes the initial formation of the dioxopiperidine ring followed by the construction of the isoindoline ring system. These steps often involve the use of protecting groups, coupling reactions, and careful control of reaction conditions such as temperature, pH, and solvent choice.

Industrial Production Methods

Industrial production methods for this compound require efficient scaling of the synthetic route to ensure high yield and purity. Techniques like continuous flow chemistry can be employed to optimize reaction parameters and improve production efficiency. The industrial synthesis often involves automated processes, robust purification techniques, and stringent quality control measures to meet regulatory standards.

Chemical Reactions Analysis

Types of Reactions

2-{[2-(2,6-dioxopiperidin-3-yl)-1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl]sulfanyl}acetic acid can undergo various types of chemical reactions, including:

• Oxidation: : The compound can be oxidized to form new functional groups or increase the oxidation state of existing ones.

• Reduction: : Reduction reactions can modify the functional groups present in the molecule, potentially altering its chemical and biological properties.

• Substitution: : Nucleophilic or electrophilic substitution reactions can occur, leading to the replacement of specific atoms or groups within the molecule.

Common Reagents and Conditions

Common reagents used in the reactions of this compound include oxidizing agents (e.g., potassium permanganate), reducing agents (e.g., sodium borohydride), and various nucleophiles and electrophiles depending on the desired substitution reaction. Reaction conditions such as temperature, solvent choice, and catalysts are crucial for achieving the desired transformation efficiently.

Major Products Formed

The major products formed from the reactions of this compound depend on the specific reaction type. For instance, oxidation reactions may produce oxidized derivatives, while substitution reactions could yield functionalized analogs with diverse applications.

Scientific Research Applications

Chemistry

In chemistry, this compound serves as a versatile intermediate for the synthesis of more complex molecules. Its unique structure and functional groups make it an excellent candidate for various synthetic transformations and mechanistic studies.

Biology

In biological research, 2-{[2-(2,6-dioxopiperidin-3-yl)-1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl]sulfanyl}acetic acid has potential applications in enzyme inhibition and protein-ligand interactions. Its ability to interact with biological macromolecules makes it a valuable tool for studying biochemical pathways and designing new therapeutic agents.

Medicine

Medically, this compound shows promise as a lead compound for drug development

Industry

In industrial applications, this compound can be used in the synthesis of specialty chemicals, agrochemicals, and materials science. Its reactivity and versatility enable its use in producing compounds with specific properties and functions.

Mechanism of Action

The mechanism of action of 2-{[2-(2,6-dioxopiperidin-3-yl)-1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl]sulfanyl}acetic acid involves its interaction with molecular targets such as enzymes, receptors, and proteins. The compound's functional groups enable it to form covalent or non-covalent interactions with these targets, modulating their activity and influencing biological pathways. Detailed studies on the compound's binding affinity and specificity are crucial for understanding its effects at the molecular level.

Comparison with Similar Compounds

2-{[2-(2,6-dioxopiperidin-3-yl)-1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl]sulfanyl}acetic acid can be compared to similar compounds such as:

• 2-(3,6-dioxopiperidin-2-yl)acetic acid: : While structurally related, the presence of the isoindoline ring in our compound adds complexity and potential for diverse interactions.

• N-(2,6-dioxopiperidin-3-yl)acetic acid: : Lacking the dioxo group at the 1,3-positions, this compound has different reactivity and biological activity.

• 2-(4-oxo-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)acetic acid: : Similar in structure, but the different position of the functional groups alters its chemical behavior and applications.

The unique combination of functional groups in this compound distinguishes it from these similar compounds, providing distinct chemical and biological properties that are valuable for various applications.